Cas no 1305322-95-5 (2-(Benzyloxy)-5-fluoropyridine)

• Product Name: 2-(Benzyloxy)-5-fluoropyridine
• CAS No: 1305322-95-5
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 1024992
• PubChem ID: 54758823
• Update Time: 2025-07-16

2-(Benzyloxy)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-fluoropyridine
• 5-fluoro-2-phenylmethoxypyridine
• BS-20450
• Pyridine, 5-fluoro-2-(phenylmethoxy)-
• AKOS015892235
• A888712
• DTXSID40716552
• MFCD18914535
• CS-0212236
• 1305322-95-5

• MDL： MFCD18914535
• Inchi： 1S/C12H10FNO/c13-11-6-7-12(14-8-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： CXHFAKQPKZHTQW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 291.3±25.0 °C at 760 mmHg
• Flash Point: 130.0±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Benzyloxy)-5-fluoropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Benzyloxy)-5-fluoropyridine

2-(Benzyloxy)-5-fluoropyridine: An Overview of Its Synthesis, Properties, and Applications

2-(Benzyloxy)-5-fluoropyridine (CAS No. 1305322-95-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a pyridine ring substituted with a benzyloxy group at the 2-position and a fluorine atom at the 5-position. The combination of these functional groups imparts distinct chemical and physical properties, making it an attractive candidate for a wide range of research and industrial applications.

The synthesis of 2-(Benzyloxy)-5-fluoropyridine typically involves several well-established methods, each with its own advantages and limitations. One common approach is the reaction of 2-hydroxy-5-fluoropyridine with benzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, where the nucleophilic hydroxyl group attacks the electrophilic carbon of the benzyl bromide, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of 2-(Benzyloxy)-5-fluoropyridine.

Recent advancements in synthetic methodologies have also explored alternative routes to improve the efficiency and sustainability of the synthesis process. For instance, microwave-assisted synthesis has been shown to enhance reaction rates and reduce side reactions, resulting in higher yields and purer products. Additionally, green chemistry principles have been applied to minimize environmental impact by using eco-friendly solvents and catalysts.

The physical properties of 2-(Benzyloxy)-5-fluoropyridine are crucial for its applications. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is approximately -10°C, making it suitable for use in a wide range of temperatures.

In terms of chemical reactivity, 2-(Benzyloxy)-5-fluoropyridine displays unique characteristics due to the presence of both the benzyloxy group and the fluorine atom. The benzyloxy group can undergo deprotection under acidic conditions to yield 2-hydroxy-5-fluoropyridine, which is a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The fluorine atom, on the other hand, imparts enhanced lipophilicity and metabolic stability to molecules containing this moiety, making it particularly useful in drug design.

The biological activity of 2-(Benzyloxy)-5-fluoropyridine has been extensively studied in recent years. It has shown promising results as a lead compound in the development of new drugs targeting various diseases. For example, derivatives of this compound have been investigated for their potential as anticancer agents due to their ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, studies have explored its use as an antiviral agent against certain viral infections.

In materials science, 2-(Benzyloxy)-5-fluoropyridine has found applications in the synthesis of functional materials with unique optical and electronic properties. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been used in the development of luminescent materials for applications such as organic light-emitting diodes (OLEDs) and sensors.

The safety profile of 2-(Benzyloxy)-5-fluoropyridine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, precautions should be taken to avoid exposure to skin and eyes due to its potential irritant properties. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be used during handling.

In conclusion, 2-(Benzyloxy)-5-fluoropyridine (CAS No. 1305322-95-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activity deepens, the potential uses of this compound are likely to expand even further.